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Compound of Interest

Compound Name: Isosorbide-2-mononitrate-13C6

Cat. No.: B12391928 Get Quote

In-Depth Technical Guide: Isosorbide-2-
mononitrate-13C6
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on Isosorbide-2-mononitrate-13C6,

a stable isotope-labeled internal standard crucial for the accurate quantification of Isosorbide-2-

mononitrate in biological matrices. This document outlines its core physicochemical properties,

a detailed experimental protocol for its use in bioanalytical assays, and the relevant

pharmacological pathway of its unlabeled counterpart.

Core Compound Data
The quantitative data for Isosorbide-2-mononitrate-13C6 are summarized in the table below,

providing a clear reference for researchers.

Parameter Value References

CAS Number 1391051-97-0 [1][2][3]

Molecular Weight 197.09 g/mol [1][2][4]

Molecular Formula ¹³C₆H₉NO₆ [1][3][4]
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Pharmacological Significance: The Nitric Oxide
Signaling Pathway
Isosorbide mononitrate, the unlabeled analogue, exerts its therapeutic effects primarily as a

vasodilator. This action is mediated through the nitric oxide (NO) signaling pathway. The drug

acts as an NO donor, initiating a cascade of events that lead to the relaxation of vascular

smooth muscle. This mechanism is fundamental to its use in treating conditions like angina

pectoris.[1][2][5]

The key steps in this pathway are:

Nitric Oxide Release: Isosorbide mononitrate is metabolized, releasing nitric oxide (NO).[2]

[4][5]

Guanylate Cyclase Activation: NO diffuses into vascular smooth muscle cells and activates

the enzyme soluble guanylate cyclase (sGC).[2][4]

cGMP Production: Activated sGC catalyzes the conversion of guanosine triphosphate (GTP)

to cyclic guanosine monophosphate (cGMP).[2][4]

Protein Kinase G Activation: Increased levels of cGMP activate cGMP-dependent protein

kinase G (PKG).[2]

Smooth Muscle Relaxation: PKG activation leads to a decrease in intracellular calcium

levels, resulting in the relaxation of the smooth muscle and vasodilation.[2]
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Caption: Nitric Oxide Signaling Pathway of Isosorbide Mononitrate.

Experimental Protocols: Bioanalytical Quantification
Isosorbide-2-mononitrate-13C6 is primarily used as an internal standard in liquid

chromatography-tandem mass spectrometry (LC-MS/MS) assays for the quantification of

isosorbide mononitrate in biological samples such as plasma.[6][7]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b12391928?utm_src=pdf-body-img
https://www.benchchem.com/product/b12391928?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/31212140/
https://www.researchgate.net/publication/333638232_Development_and_validation_of_a_Chiral_LC-ESI-MSMS_method_for_simultaneous_determination_of_the_enantiomeric_metabolites_Isosorbide_2-Mononitrate_and_Isosorbide_5-Mononitrate_of_Isosorbide_dinitrate_i
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12391928?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Methodology for Quantification of Isosorbide
Mononitrates in Human Plasma
This protocol is a representative example based on established methods for the analysis of

isosorbide mononitrates.

1. Sample Preparation (Protein Precipitation)

To 50 µL of human plasma in a microcentrifuge tube, add 50 µL of an internal standard

working solution (containing Isosorbide-2-mononitrate-13C6).

Vortex for 30 seconds.

Add 200 µL of a precipitating agent (e.g., acetonitrile or ethyl acetate) to precipitate plasma

proteins.[7][8]

Vortex for 1 minute.

Centrifuge at 14,000 rpm for 10 minutes at 4°C.

Transfer the supernatant to a clean tube for LC-MS/MS analysis.

2. Liquid Chromatography Conditions

LC System: A high-performance liquid chromatography (HPLC) system.

Column: A chiral column is necessary to separate isosorbide-2-mononitrate and isosorbide-

5-mononitrate isomers.[6] Alternatively, a C18 column can be used for general quantification

if isomer separation is not required.[7][8]

Mobile Phase: A gradient or isocratic elution using a mixture of an organic solvent (e.g.,

acetonitrile) and an aqueous buffer (e.g., 2 mM ammonium acetate in water).[7][8]

Flow Rate: Typically in the range of 0.2-0.5 mL/min.

Injection Volume: 5-10 µL.

3. Mass Spectrometry Conditions
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Mass Spectrometer: A triple quadrupole mass spectrometer.

Ionization Source: Electrospray ionization (ESI) in negative ion mode is often effective.[6]

Detection Mode: Multiple Reaction Monitoring (MRM).

MRM Transitions: Specific precursor-to-product ion transitions for both the analyte

(isosorbide mononitrate) and the internal standard (Isosorbide-2-mononitrate-13C6) would

be monitored. For instance, acetate adducts may be monitored for enhanced ionization.[6]

4. Data Analysis

The concentration of isosorbide mononitrate in the plasma samples is determined by

calculating the peak area ratio of the analyte to the internal standard and comparing it to a

standard curve.
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Bioanalytical Workflow
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Caption: Workflow for Bioanalytical Quantification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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